1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide

• IUPAC Name: 1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C18H13F2N3O2/c1-11-4-2-3-5-15(11)21-18(25)17-16(24)8-9-23(22-17)12-6-7-13(19)14(20)10-12/h2-10H,1H3,(H,21,25)
• InChI Key: MAMYTBUPJOICHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=NN(C=CC2=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C18H13F2N3O2
• DSSTOX Substance ID: DTXSID701322727
• Molecular Weight: 341.3 g/mol
• Solubility: 0.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 478063-37-5

Description

1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide is a useful research compound. Its molecular formula is C18H13F2N3O2 and its molecular weight is 341.318. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Herbicidal Activities

A study focused on the synthesis of novel pyridazine derivatives with potential herbicidal activities. These compounds, including 1-(3,4-difluorophenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide, were evaluated for their ability to inhibit chlorophyll in plants, showing promising herbicidal properties against dicotyledonous plants. The research highlights the compound's utility in agricultural chemistry, particularly in developing new herbicides with specific action mechanisms (Xu et al., 2008).

Development of Fused Heterocyclic Compounds

Another area of research explored the synthesis of fused heterocyclic compounds, such as pyrazolo[4,3-c]pyridine-3-ols, from related chemical structures. These studies are crucial for expanding the chemical space of heterocyclic compounds, which are often found in pharmaceuticals and materials science. The research demonstrates the versatility of pyridazine derivatives in synthesizing complex molecular structures (Karthikeyan, Vijayakumar, & Sarveswari, 2014).

Antipathogenic Activity

Research into the antipathogenic properties of thiourea derivatives, including those related to pyridazine structures, has shown significant activity against bacterial strains capable of forming biofilms. This line of study is essential for developing new antimicrobial agents that can effectively combat biofilm-associated infections (Limban, Marutescu, & Chifiriuc, 2011).

Polymeric Materials Development

In the field of polymer science, research has been conducted on synthesizing new polymeric materials using diamines derived from pyridazine compounds. These studies are foundational for creating high-performance polymeric materials with potential applications in various industries, including electronics, automotive, and aerospace (Hsiao, Yang, & Fan, 1995).